Cas no 54669-76-0 (Cyclopentanone, 2-(2-oxo-2-phenylethyl)-)
54669-76-0 structure
Product Name:Cyclopentanone, 2-(2-oxo-2-phenylethyl)-
CAS No:54669-76-0
MF:C13H14O2
MW:202.249063968658
CID:353973
PubChem ID:10655725
Update Time:2025-04-19
Cyclopentanone, 2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanone, 2-(2-oxo-2-phenylethyl)-
- 2-phenacylcyclopentan-1-one
- 54669-76-0
- 2-Phenacyl-cyclopentanone
- DTXSID60443050
- SCHEMBL11838776
- 2-phenacylcyclopentanone
- ROUKPIDVWDJREO-UHFFFAOYSA-N
-
- Inchi: 1S/C13H14O2/c14-12-8-4-7-11(12)9-13(15)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2
- InChI Key: ROUKPIDVWDJREO-UHFFFAOYSA-N
- SMILES: O=C1CCCC1CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclopentanone, 2-(2-oxo-2-phenylethyl)- Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
54669-76-0 (Cyclopentanone, 2-(2-oxo-2-phenylethyl)-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 611-70-1(Isobutyrophenone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1533-20-6(1,3-Diphenyl-1-butanone)
- 16282-16-9(1,2-Diphenylbutan-1-one)
- 13211-01-3(1-1,1'-Biphenyl-4-yl-1-butanone)
- 1671-77-8(4’-Methylvalerophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent